4-{[(4-Bromobenzyl)amino]methyl}benzoic acid
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Overview
Description
Scientific Research Applications
Synthesis of Radiolabeled Compounds
A study by Taylor et al. (1996) details the synthesis of radiolabeled compounds using 4-amino[7-14C]benzoic acid, a close relative to 4-{[(4-Bromobenzyl)amino]methyl}benzoic acid, highlighting its potential in creating compounds for biological tracer studies. The synthesis involves carbonation, esterification, coupling, and reduction steps, resulting in a product with high specific activity, indicating its usefulness in radiopharmaceutical applications (Taylor, Hristova-Kazmierski, Ley, & Kepler, 1996).
Synthesis and Characterization of Bromo-Substituted Compounds
Research by Yu-chuan (2012) on the synthesis of 2,4,6-Tribromo-3-hydroxybenzoic acid, using amino benzoic acid as a starting material, demonstrates the role of bromo-substituted benzoic acids in creating sensitive chromogenic agents for phenol determination. This work emphasizes the importance of such compounds in developing analytical methodologies (Yu-chuan, 2012).
Material Science and Catalysis
Goodman and Detty (2004) discuss the use of selenoxides, including compounds related to this compound, as catalysts for bromination reactions using sodium bromide and hydrogen peroxide. This study highlights the compound's relevance in organic synthesis and material science, particularly in facilitating selective bromination processes (Goodman & Detty, 2004).
Photodynamic Therapy
Pişkin, Canpolat, and Öztürk (2020) synthesized a new zinc phthalocyanine derivative, showcasing the use of bromo-substituted compounds in creating photosensitizers for photodynamic therapy. This research underscores the potential of such compounds in medical applications, particularly in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).
Liquid Crystalline and Fire Retardant Molecules
Jamain, Khairuddean, and Guan-Seng (2020) developed novel liquid crystalline and fire retardant molecules based on a cyclotriphosphazene core containing Schiff base and amide linking units. This work illustrates the versatility of bromo-substituted benzoic acids in synthesizing materials with unique properties, such as enhanced fire retardancy and liquid crystalline behavior (Jamain, Khairuddean, & Guan-Seng, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as 4-(aminomethyl)benzoic acid, have been reported to have potent gpr54 (a g protein-coupled receptor) agonistic activity .
Mode of Action
Related compounds like benzoic acid are known to bind to amino acids, leading to their excretion and a decrease in ammonia levels .
Result of Action
It’s worth noting that similar compounds, such as 4-(aminomethyl)benzoic acid, have been used for the treatment of internal hemorrhage .
Properties
IUPAC Name |
4-[[(4-bromophenyl)methylamino]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO2/c16-14-7-3-12(4-8-14)10-17-9-11-1-5-13(6-2-11)15(18)19/h1-8,17H,9-10H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQEDNOIBAISCMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNCC2=CC=C(C=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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